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Compound of Interest

Compound Name: Vat Black 38

Cat. No.: B1172229

In the realm of textile and material science, the selection of an appropriate dye is paramount to
achieving desired product performance and longevity. Among the myriad of black dyes
available, Vat Black 38 and Sulphur Black dyes are two of the most prominent classes, each
offering a distinct set of characteristics. This guide provides an objective comparison of their
performance, supported by available experimental data, to aid researchers, scientists, and drug
development professionals in making informed decisions for their specific applications.

Executive Summary

Vat Black 38, an anthraquinone-based vat dye, is renowned for its exceptional fastness
properties, particularly to light and washing. It is a preferred choice for applications demanding
high durability and color retention. Sulphur Black dyes, on the other hand, are highly cost-
effective and offer good overall fastness, making them a staple for dyeing cellulosic fibers like
cotton, especially for deep black shades.[1][2] However, traditional Sulphur Black dyeing
processes have raised environmental concerns due to the use of sodium sulfide as a reducing
agent.[3] Innovations have led to the development of more eco-friendly, low-sulfide, or sulfide-
free alternatives.

Quantitative Performance Comparison

The following tables summarize the key performance indicators for Vat Black 38 and Sulphur
Black dyes based on available technical data. It is important to note that the data is compiled
from various sources and direct, side-by-side comparative studies under identical conditions
are limited.
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Table 1: Color Fastness Properties

Property Vat Black 38 Sulphur Black 1 Test Method

Light Fastness (Blue

7 - 8[4] 5 - 7[5][6] ISO 105-B02
Wool Scale)

Washing Fastness
(Grey Scale for 4 - 5[4] 4 - 5[5] ISO 105-C06
Staining)

Washing Fastness
(Grey Scale for 3-4[4]07] 3-4[5] ISO 105-C06
Fading)

Rubbing Fastness -
3-4[4] 4[6] ISO 105-X12
Dry (Grey Scale)

Rubbing Fastness -

2 - 3[4] 2[6] ISO 105-X12
Wet (Grey Scale)

Perspiration Fastness
(Grey Scale for 4 - 5[7] 4 - 5[5] ISO 105-E04
Staining)

Perspiration Fastness
(Grey Scale for 3[7] 4[5] ISO 105-E04
Fading)

Table 2: Dyeing Process Parameters
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Parameter Vat Black 38 Sulphur Black Dyes
Dye Class Anthraquinone Vat Dye Sulphur Dye

Insoluble in water; requires Insoluble in water; requires
Solubility reduction to a soluble leuco reduction with an agent like

form.[8] sodium sulfide.[1][9]

Cellulosic fibers (cotton, o o
) ] ) Primarily cellulosic fibers
Typical Substrates viscose), some synthetic

blends.[10] (cotton, linen, viscose).[1][6][9]

Sodium sulfide, sodium

Reducing Agent Sodium hydrosulfite (hydro) hydrosulfide, or eco-friendly

alternatives.[11][3]

50-60°C (for leuco form

Dyeing Temperature o
application)

90-95°C[6]

o Air, hydrogen peroxide, Air, potassium dichromate,
Oxidizing Agent

potassium dichromate. hydrogen peroxide.[12]

Experimental Protocols

The performance data presented is typically generated using standardized testing methods to
ensure reproducibility and comparability. Below are summaries of the key experimental
protocols for assessing color fastness.

Light Fastnhess Test (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (xenon arc lamp).

e Specimen Preparation: A sample of the dyed textile is prepared according to the standard's
specifications.

o Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled
conditions of temperature and humidity. Simultaneously, a set of blue wool references (rated
1 to 8, with 8 being the highest fastness) are exposed.[13]
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» Assessment: The change in color of the test specimen is assessed by comparing it with the
fading of the blue wool references. The light fastness rating is the number of the blue wool
reference that shows a similar change in color.[14][15]

Wash Fastness Test (ISO 105-C06)

This test evaluates the resistance of a textile's color to domestic or commercial laundering
procedures.

e Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifibre
adjacent fabric (containing strips of common textile fibers like cotton, wool, polyester, etc.).
[16]

e Washing Procedure: The composite specimen is subjected to washing in a standardized
detergent solution under specified conditions of temperature, time, and mechanical agitation
in a specialized washing apparatus. Stainless steel balls are added to simulate mechanical
action.[17][18]

o Assessment: After washing and drying, the change in color of the specimen is assessed
using the Grey Scale for assessing change in color (rating 1-5, where 5 is no change). The
degree of staining on the adjacent multifibre fabric is assessed using the Grey Scale for
assessing staining (rating 1-5, where 5 is no staining).[19]

Rubbing Fastness Test (ISO 105-X12)

Also known as crocking, this test determines the amount of color transferred from the surface
of a colored textile material to other surfaces by rubbing.

e Specimen Preparation: A specimen of the dyed textile is mounted on the base of a
crockmeter.

e Rubbing Procedure: A standard white cotton rubbing cloth is mounted on a rubbing finger
which is then passed back and forth over the test specimen for a specified number of cycles
with a constant downward force. This is performed under both dry and wet conditions.[20]
[21][22]
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o Assessment: The amount of color transferred to the white rubbing cloth is evaluated by

comparing it with the Grey Scale for assessing staining (rating 1-5, where 5 is no color
transfer).[23]

Decision-Making Workflow

The selection between Vat Black 38 and Sulphur Black dyes often depends on the specific
requirements of the end-product and the manufacturing capabilities. The following diagram
illustrates a logical workflow for this decision-making process.

Define Application Requirements

High Performance Fastness Required?
(e.g., outdoor use, frequent industrial laundering)

Select Vat Black 38

Select Standard Sulphur Black

Select Eco-Friendly Sulphur Black
(low-sulfide/sulfide-free)

Click to download full resolution via product page

Caption: Decision workflow for selecting between Vat Black 38 and Sulphur Black dyes.
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Conclusion

Both Vat Black 38 and Sulphur Black dyes hold significant places in the coloration of textiles.
Vat Black 38 stands out for its superior light and wash fastness, making it the ideal choice for
high-performance applications where durability is critical. In contrast, Sulphur Black dyes offer
a cost-effective solution with good all-around fastness properties, particularly for achieving
deep black shades on cellulosic fibers. The primary drawback of traditional Sulphur Black dyes
lies in their environmental impact, although the advent of eco-friendly alternatives is mitigating
this concern. The ultimate selection should be guided by a thorough evaluation of the end-use
requirements, cost constraints, and environmental considerations as outlined in the provided
decision-making workflow. For critical applications, it is recommended to conduct in-house
comparative testing to validate performance under specific manufacturing and end-use
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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